Cas no 895093-65-9 (5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole
• CAS No: 895093-65-9
• MF: C₁₈H₁₄BrN₅O
• MW: 396.240662097931
• CID: 5422946
• Update Time: 2025-10-28

5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[1-(2-bromophenyl)-5-methyltriazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• 5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C18H14BrN5O/c1-11-7-9-13(10-8-11)17-20-18(25-22-17)16-12(2)24(23-21-16)15-6-4-3-5-14(15)19/h3-10H,1-2H3
• InChI Key： QPOYEUKDWFRJJG-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=CC=C3Br)N=N2)=NC(C2=CC=C(C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole

Compound CAS No. 895093-65-9: A Comprehensive Overview

The compound with CAS No. 895093-65-9, known as 5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the development of novel materials with tailored properties, making it a subject of intense research interest.

The molecular structure of 5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole is characterized by a combination of heterocyclic rings, including a triazole and an oxadiazole moiety. These functional groups contribute to its electronic properties and reactivity. Researchers have explored its synthesis through various routes, including multi-component reactions and click chemistry approaches. The use of click chemistry has been particularly promising due to its efficiency and selectivity in forming stable bonds between the triazole and oxadiazole units.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the triazole ring plays a critical role in stabilizing the molecule's electronic configuration. Additionally, the presence of bromine substituents enhances the molecule's ability to participate in π-interactions, which is advantageous for applications in supramolecular chemistry.

In terms of applications, 5-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4 oxadiazole has shown potential as a building block for constructing advanced materials such as metallopolymers and coordination networks. Its ability to form stable coordination bonds with transition metals makes it a valuable component in the design of materials with tailored magnetic and optical properties.

Moreover, this compound has been investigated for its potential use in drug delivery systems. The triazole moiety is known for its ability to act as a bioisostere in medicinal chemistry, suggesting that this compound could serve as a scaffold for developing new drug candidates with improved pharmacokinetic profiles.

Recent studies have also focused on the environmental impact of this compound. Researchers have examined its biodegradation pathways under various conditions and found that it exhibits moderate biodegradability under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, CAS No. 895093 65 9 represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research into advanced materials and pharmaceuticals. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic and industrial settings.